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Compound of Interest

Compound Name: 1-Decanol-d2-2

Cat. No.: B12372027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

characteristics of deuterated 1-decanol. The inclusion of deuterium, a stable isotope of

hydrogen, can subtly yet significantly alter the physicochemical properties of a molecule

compared to its non-deuterated counterpart. These alterations are of paramount importance in

various research applications, particularly in drug metabolism and pharmacokinetic (DMPK)

studies where deuterated compounds serve as invaluable tracers. This guide presents key

physical data, details the experimental methodologies for their determination, and illustrates the

typical workflow for utilizing deuterated compounds in metabolic studies.

Core Physical Characteristics
The replacement of hydrogen with deuterium atoms in 1-decanol results in a molecule with a

greater molecular weight, which can influence its physical properties such as density, boiling

point, and refractive index. The following tables summarize the available quantitative data for

both deuterated 1-decanol (specifically 1-decanol-d21) and its non-deuterated analogue for

comparative analysis.

Table 1: Physical Properties of Deuterated 1-Decanol (1-decanol-d21)
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Physical Property Value

Molecular Formula C₁₀HD₂₁O

Molecular Weight 179.411 g/mol

Density 0.8 ± 0.1 g/cm³

Boiling Point 227.8 ± 3.0 °C at 760 mmHg

Flash Point 101.7 ± 4.6 °C

Refractive Index 1.435

Table 2: Physical Properties of 1-Decanol (Non-deuterated)

Physical Property Value

Molecular Formula C₁₀H₂₂O

Molecular Weight 158.28 g/mol [1]

Melting Point 5-7 °C[2][3][4][5][6]

Boiling Point 231 °C[2][3][4][5]

Density 0.829 g/mL at 25 °C[3][5][6]

Refractive Index 1.437 (lit.) at 20°C[3][6]

Experimental Protocols
Accurate determination of the physical characteristics outlined above is crucial for the proper

handling, application, and interpretation of data involving deuterated 1-decanol. The following

are detailed methodologies for key experiments.

Determination of Melting Point (Capillary Method)
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For crystalline organic compounds, a narrow melting point range is indicative of high

purity.
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Methodology:

Sample Preparation: A small amount of the crystalline solid is finely powdered and packed

into a capillary tube, which is sealed at one end. The packing should be compact to ensure

uniform heat transfer.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically

consists of a heated block with a thermometer or an automated system with a camera.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting point range, followed by a slower, more precise heating

(e.g., 1-2 °C per minute) as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears is recorded as the

initial melting point. The temperature at which the entire solid has melted is recorded as the

final melting point. The range between these two temperatures is the melting range.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology:

Apparatus Setup: A small volume of the liquid is placed in a test tube or a specialized micro

boiling point apparatus. A thermometer is positioned with its bulb in the vapor phase above

the liquid surface.

Heating: The liquid is heated gently. The use of boiling chips is recommended to ensure

smooth boiling.

Equilibrium: The liquid is brought to a gentle boil, and the temperature is allowed to stabilize.

The boiling point is the temperature at which the vapor and liquid phases are in equilibrium,

indicated by a constant temperature reading on the thermometer.

Pressure Correction: The atmospheric pressure should be recorded as the boiling point is

pressure-dependent. If the measurement is not performed at standard atmospheric pressure
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(760 mmHg), a correction may be necessary.

Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or a hydrometer.

Methodology (Pycnometer Method):

Calibration: A pycnometer, a glass flask with a precise volume, is thoroughly cleaned, dried,

and weighed empty.

Sample Measurement: The pycnometer is filled with the liquid, ensuring no air bubbles are

trapped. The stopper is inserted, and any excess liquid is carefully wiped from the exterior.

Weighing: The filled pycnometer is weighed.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer. The density is then calculated by dividing the mass of the liquid by the known

volume of the pycnometer. The measurement should be performed at a constant, recorded

temperature.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a characteristic property of a substance and is sensitive to temperature and the

wavelength of light used.

Methodology (Abbe Refractometer):

Calibration: The Abbe refractometer is calibrated using a standard liquid with a known

refractive index, typically distilled water.

Sample Application: A few drops of the liquid sample are placed on the prism of the

refractometer.

Measurement: The prism is closed, and light is passed through the sample. The user looks

through the eyepiece and adjusts the controls to bring the boundary line between the light
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and dark fields into sharp focus and align it with the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is made should be controlled and recorded, as the refractive index

is temperature-dependent.

Visualization of Experimental Workflows and
Metabolic Pathways
The following diagrams, generated using the DOT language, illustrate key conceptual

frameworks relevant to the use of deuterated 1-decanol in research.

Workflow for an ADME study using deuterated 1-decanol.
Simplified metabolic pathway of 1-decanol.

The primary application of deuterated 1-decanol is in tracing its metabolic fate. The first

diagram illustrates a typical experimental workflow for an Absorption, Distribution, Metabolism,

and Excretion (ADME) study. The use of a deuterated compound allows for the sensitive and

specific quantification of the parent compound and its metabolites by mass spectrometry,

distinguishing them from endogenous levels of similar molecules. The second diagram depicts

the generally accepted metabolic pathway of 1-decanol, which involves oxidation to the

corresponding aldehyde and then to the carboxylic acid, followed by further metabolism via β-

oxidation. Deuterium labeling can be strategically placed to investigate the kinetics and

mechanisms of these metabolic transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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